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Compound of Interest

Compound Name: Shikokianin

Cat. No.: B15593779

Note: The substance "Shikokianin" did not yield specific search results. This guide has been
developed based on the hazardous properties of "Shikonin,” a compound with a similar name,
under the presumption of a spelling error. It is critical to verify the identity of the substance and
consult its specific Safety Data Sheet (SDS) before handling.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Shikokianin (presumed to be Shikonin). Adherence
to these protocols is crucial for ensuring personal safety and minimizing environmental impact.

Hazard Summary

Shikonin is classified as a hazardous substance. It is harmful if swallowed, inhaled, or comes
into contact with skin[1]. It is also recognized as being harmful to aquatic life with long-lasting
effects[1]. The cytotoxic properties of Shikonin, with IC50 values of 3.4 yM against HL-60 and
18.8 yM against A-549 cells, underscore the need for stringent safety measures|[2].

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling Shikokianin. This program should
cover hazard assessment, selection and use of PPE, and training of personnel[3]. All PPE
should be properly fitted, regularly maintained, and replaced as needed to ensure its
effectiveness[3].

Table 1: Required Personal Protective Equipment for Handling Shikokianin
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Body Part PPE Required Specifications
Nitrile or neoprene gloves are
) ) recommended. Ensure gloves
Hands Chemical-resistant gloves )
are regularly inspected for
tears or punctures before use.
Safety glasses with side
shields or goggles. A face Must meet ANSI Z87.1
Eyes/Face ) )
shield may be necessary for standards or equivalent.[4]
splash hazards.
Bod Laboratory coat or chemical- Should be long-sleeved and
ody

resistant apron.

fully buttoned.

Respiratory

Use in a well-ventilated area. A
NIOSH-approved respirator
may be required if dust or

aerosols are generated.

A fume hood is the preferred

engineering control.

Operational Plan: Step-by-Step Handling Protocol

Proper handling procedures are critical to minimize exposure risk. The following steps outline a

safe workflow for handling Shikokianin in a laboratory setting.

e Preparation:

o Ensure the work area, specifically a chemical fume hood, is clean and uncluttered.

o Verify that an emergency eyewash station and safety shower are accessible and

operational.

o Assemble all necessary equipment and reagents before handling the compound.

o Review the Safety Data Sheet (SDS) for Shikonin.

e Donning PPE:

o Put on a lab coat, ensuring it is fully buttoned.
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o Put on safety glasses or goggles.

o Put on chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

» Handling Shikokianin:

o Conduct all manipulations of Shikokianin, including weighing and preparing solutions,
within a certified chemical fume hood to avoid inhalation of dust or aerosols[4][5].

o Use appropriate tools (e.g., spatulas, forceps) to handle the solid compound.

o Avoid direct contact with the substance. If skin contact occurs, wash the affected area
immediately and thoroughly with soap and water[4][6].

o In case of eye contact, flush with copious amounts of water for at least 15 minutes and
seek medical attention[6][7].

e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with
Shikokianin.

o Properly seal the primary container of Shikokianin and store it in a cool, dry, and well-
ventilated area away from direct sunlight and incompatible materials[4][6].

o Doffing PPE:

[e]

Remove gloves first, peeling them off from the cuff to the fingertips to avoid touching the
outer surface.

[e]

Remove the lab coat, folding the contaminated side inward.

o

Remove safety glasses or goggles last.

[¢]

Wash hands thoroughly with soap and water after removing all PPE.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15593779?utm_src=pdf-body
https://www.benchchem.com/product/b15593779?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC227811000&countryCode=US&language=en
https://assets.greenbook.net/18-24-02-27-03-2018-Ms_1178.pdf
https://www.fishersci.com/store/msds?partNumber=AC227811000&countryCode=US&language=en
https://www.nakatani-grp.co.jp/wp-content/uploads/SDS_SP-REDE-301402.pdf
https://www.nakatani-grp.co.jp/wp-content/uploads/SDS_SP-REDE-301402.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0822R/Shikonin-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15593779?utm_src=pdf-body
https://www.benchchem.com/product/b15593779?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC227811000&countryCode=US&language=en
https://www.nakatani-grp.co.jp/wp-content/uploads/SDS_SP-REDE-301402.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

f Donning PPE A

1. Lab Coat
2. Eye Protection

. J
Handle
Shikokianin
(" Doffifg PPE )

Click to download full resolution via product page

Caption: Workflow for the disposal of Shikokianin-contaminated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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